Cas no 1823421-99-3 (methyl 5-formyl-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-formyl-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate
• CAS No: 1823421-99-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD28962926
• CID: 5191903
• PubChem ID: 119056221
• Update Time: 2026-03-05

methyl 5-formyl-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-formyl-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-formyl-1-(2-methylpropyl)-, methyl ester

• MDL： MFCD28962926
• Inchi： 1S/C10H14N2O3/c1-7(2)5-12-8(6-13)4-9(11-12)10(14)15-3/h4,6-7H,5H2,1-3H3
• InChI Key： YLSBKZGRMZNAAR-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(C=O)=CC(C(OC)=O)=N1

Additional information on methyl 5-formyl-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate

Introduction to Methyl 5-formyl-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate (CAS No. 1823421-99-3)

Methyl 5-formyl-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate, identified by the CAS number 1823421-99-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its diverse biological activities and pharmacological potential. The presence of both formyl and carboxylate functional groups in its molecular framework enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The< strong>molecular structure of methyl 5-formyl-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate consists of a pyrazole core substituted with a formyl group at the 5-position and a carboxylate group at the 3-position, further modified by a 2-methylpropyl group at the 1-position. This unique arrangement of functional groups contributes to its versatility in chemical transformations and biological interactions. The< strong>formyl group serves as a key site for condensation reactions, while the< strong>carboxylate group facilitates salt formation and interaction with biological targets. The< strong>2-methylpropyl substituent enhances lipophilicity, potentially improving membrane permeability and bioavailability.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Research has demonstrated that compounds containing the pyrazole moiety exhibit properties such as anti-inflammatory, antimicrobial, antiviral, and anticancer effects. Specifically, methyl 5-formyl-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate has been investigated for its potential applications in drug development. Its ability to undergo various chemical modifications makes it a promising candidate for synthesizing novel therapeutic agents.

The< strong>pharmaceutical significance of this compound lies in its role as a building block for more complex molecules. For instance, it can be used to synthesize protease inhibitors, which are crucial in treating diseases such as HIV and cancer. Additionally, its< strong>formyl group allows for the formation of Schiff bases, which have shown promise in various therapeutic applications. The< strong>carboxylate group also enables the compound to participate in esterification reactions, further expanding its synthetic utility.

Recent studies have highlighted the< strong>bioactivity of methyl 5-formyl-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate in vitro and in vivo models. Research has indicated that this compound exhibits inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, it has been shown to inhibit the activity of carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and epilepsy. Furthermore, its interactions with other biological targets have been explored, suggesting potential therapeutic benefits in areas such as neurodegenerative diseases and autoimmune disorders.

The< strong>synthetic pathways involving methyl 5-formyl-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate are diverse and well-documented. One common approach involves the condensation of appropriate precursors under controlled conditions to form the pyrazole core, followed by functionalization at the desired positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In conclusion, methyl 5-formyl-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate (CAS No. 1823421-99-3) is a versatile and pharmacologically relevant compound with significant potential in pharmaceutical applications. Its unique molecular structure, characterized by functional groups such as the< strong>formyl group,< strong>carboxylate group, and< strong>2-methylpropyl substituent, makes it a valuable intermediate in drug synthesis. Ongoing research continues to uncover new applications and therapeutic benefits associated with this compound, positioning it as a key player in future drug development efforts.